![molecular formula C17H19F2N3O B2527621 2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine CAS No. 2415518-14-6](/img/structure/B2527621.png)
2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine is a compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is a pyrimidine derivative that has been synthesized through various methods.
Mechanism of Action
The mechanism of action of 2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine is not fully understood. However, it is believed that this compound works by inhibiting the activity of monoamine oxidase-B (MAO-B), an enzyme that is responsible for the breakdown of dopamine in the brain. By inhibiting the activity of MAO-B, this compound can increase the levels of dopamine in the brain, which can improve the symptoms of Parkinson's disease.
Biochemical and physiological effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to have a neuroprotective effect, which can prevent the death of dopaminergic neurons in the brain. Additionally, this compound has been shown to increase the levels of dopamine in the brain, which can improve the symptoms of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine in lab experiments is its potential as a therapeutic agent for neurological disorders such as Parkinson's disease. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.
Future Directions
There are several future directions for research on 2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine. One direction is to further investigate its mechanism of action and its effects on the brain. Another direction is to explore its potential as a therapeutic agent for other neurological disorders such as Alzheimer's disease. Additionally, research can be done to optimize the synthesis method for this compound to make it more efficient and cost-effective.
Synthesis Methods
The synthesis of 2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has been achieved through various methods. One of the most commonly used methods is the reaction of 2,6-difluorobenzyl chloride with 4-piperidone to form 1-(2,6-difluorobenzyl)-4-piperidone. This intermediate is then reacted with 5-methylpyrimidine-2,4-diamine to form the final product.
Scientific Research Applications
2-[1-[(2,6-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has been studied for its potential as a therapeutic agent in various scientific research applications. One of the most promising applications is in the treatment of neurological disorders such as Parkinson's disease. Studies have shown that this compound has a neuroprotective effect and can prevent the death of dopaminergic neurons, which are responsible for the symptoms of Parkinson's disease.
properties
IUPAC Name |
2-[1-[(2,6-difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19F2N3O/c1-12-9-20-17(21-10-12)23-13-5-7-22(8-6-13)11-14-15(18)3-2-4-16(14)19/h2-4,9-10,13H,5-8,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGMZORZJUTYMQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1)OC2CCN(CC2)CC3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.